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Compound of Interest

Compound Name:
4-Amino-3-bromo-5-

nitrobenzotrifluoride

Cat. No.: B038256 Get Quote

An In-Depth Technical Guide to 4-Amino-3-
bromo-5-nitrobenzotrifluoride
This technical guide provides a comprehensive overview of 4-Amino-3-bromo-5-
nitrobenzotrifluoride, a key chemical intermediate for professionals in research, chemical

synthesis, and drug development. Below, you will find detailed information on its chemical and

physical properties, safety and handling guidelines, and potential applications, presented for

practical use in a laboratory and development setting.

Chemical Identity and Properties
4-Amino-3-bromo-5-nitrobenzotrifluoride is an aromatic organic compound characterized by

the presence of an amino, a bromo, a nitro, and a trifluoromethyl group attached to a benzene

ring. These functional groups contribute to its specific reactivity and utility as a building block in

complex organic synthesis.

Table 1: Chemical Identifiers and Molecular Properties
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Identifier Value

IUPAC Name
2-Bromo-6-nitro-4-
(trifluoromethyl)aniline[1]

Molecular Formula C₇H₄BrF₃N₂O₂[1][2][3][4]

Molecular Weight 285.02 g/mol [1][2]

CAS Number 113170-71-1[1][2][5]

Canonical SMILES
C1=C(C(=C(C=C1N)Br)--INVALID-LINK--

[O-])C(F)(F)F

| InChI Key | ZUZMWPRSGJTLHW-UHFFFAOYSA-N[1] |

Table 2: Physical and Chemical Properties

Property Value Source

Melting Point 71-74 °C [2][6]

68-70 °C [4]

Boiling Point 278 °C [6]

Density 1.859 g/cm³ [6]

Flash Point 122 °C [6]

| Storage Conditions| 2-8°C, Protect from light |[6] |

Experimental Protocols: Synthesis Approach
While a specific, detailed experimental protocol for the synthesis of 4-Amino-3-bromo-5-
nitrobenzotrifluoride is not readily available in the provided search results, a general synthetic

strategy can be inferred from procedures for structurally similar compounds. A plausible route

would involve the nitration and bromination of an appropriate benzotrifluoride precursor.
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For instance, the synthesis of a related compound, m-bromonitrobenzene, is achieved by the

bromination of nitrobenzene using iron powder as a catalyst.[7] The reaction involves the

careful addition of bromine to a mixture of nitrobenzene and iron, followed by heating and

stirring.[7] The product is then isolated by steam distillation.[7]

Another relevant procedure is the hydrogenation of nitroarenes to form amino compounds. A

general method involves reacting the nitro compound with hydrazine hydrate in ethanol, using

a catalyst such as iron(III) hydroxide-oxide on carbon (FeO(OH)/C) under an inert atmosphere

at an elevated temperature (e.g., 75°C) for several hours.[8]

A potential synthesis for 4-Amino-3-bromo-5-nitrobenzotrifluoride could therefore involve:

Starting Material: 4-Amino-benzotrifluoride.

Nitration: Introduction of a nitro group.

Bromination: Introduction of a bromo group, directed by the existing substituents.

The precise conditions, reagents, and order of steps would require experimental optimization to

achieve the desired isomer with good yield and purity.

Applications in Research and Development
Benzotrifluoride derivatives containing nitro and amino groups are valuable intermediates in the

synthesis of pharmaceuticals and agrochemicals. The trifluoromethyl group often enhances

properties such as metabolic stability and lipophilicity, which are desirable in drug candidates.

While specific applications for 4-Amino-3-bromo-5-nitrobenzotrifluoride are not extensively

documented, related compounds like 3-Bromo-5-nitrobenzotrifluoride are used in the

preparation of pharmaceutical intermediates, including those for the synthesis of Nilotinib, a

tyrosine kinase inhibitor.[9] Similarly, 4-Amino-3-nitrobenzotrifluoride is an intermediate in the

production of various drugs, including antihistamines and anti-inflammatory agents, as well as

azo dyes used in the textile industry.[10] Given its structural features, 4-Amino-3-bromo-5-
nitrobenzotrifluoride serves as a versatile building block for creating complex molecules with

potential biological activity.
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Caption: Logical overview of 4-Amino-3-bromo-5-nitrobenzotrifluoride's properties and

applications.

Safety and Handling
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 4-Amino-3-bromo-5-nitrobenzotrifluoride is classified with the following hazards:

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]

Table 3: GHS Hazard Information

GHS Classification Hazard Statement

Skin Irritation (Category 2) H315: Causes skin irritation[1]

Eye Irritation (Category 2) H319: Causes serious eye irritation[1]
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| Specific Target Organ Toxicity, Single Exposure (Category 3), Respiratory Tract Irritation |

H335: May cause respiratory irritation[1] |

Recommended Precautionary Measures:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P280: Wear protective gloves, protective clothing, eye protection, and face protection.[4]

P302+P352: IF ON SKIN: Wash with plenty of soap and water.

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Researchers and laboratory personnel should consult the full Safety Data Sheet (SDS) before

handling this compound and use it in a well-ventilated area, such as a fume hood, while

wearing appropriate personal protective equipment (PPE).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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